Cas no 1269226-93-8 ((1-ethyl-1H-indazol-3-yl)methylamine hydrochloride)

• Product Name: (1-ethyl-1H-indazol-3-yl)methylamine hydrochloride
• CAS No: 1269226-93-8
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• MDL: MFCD18483451
• CID: 4585015
• Update Time: 2025-06-15

(1-ethyl-1H-indazol-3-yl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(1-ethyl-1H-indazol-3-yl)methyl]amine hydrochloride
• (1-ethylindazol-3-yl)methanamine;hydrochloride
• (1-Ethyl-1H-indazol-3-yl)methanamine hydrochloride
• 1-(1-ethyl-1H-indazol-3-yl)methanamine HCl salt
• 1-(1-ETHYL-1H-INDAZOL-3-YL)METHANAMINE HYDROCHLORIDE
• (1-ethyl-1H-indazol-3-yl)methylamine hydrochloride

• MDL： MFCD18483451
• Inchi： 1S/C10H13N3.ClH/c1-2-13-10-6-4-3-5-8(10)9(7-11)12-13;/h3-6H,2,7,11H2,1H3;1H
• InChI Key： UOQDBPKEDMQAMO-UHFFFAOYSA-N
• SMILES： Cl.N1(CC)C2C=CC=CC=2C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 43.8

Experimental Properties

• Melting Point: NA

(1-ethyl-1H-indazol-3-yl)methylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on (1-ethyl-1H-indazol-3-yl)methylamine hydrochloride

Recent Advances in the Study of (1-ethyl-1H-indazol-3-yl)methylamine hydrochloride (CAS: 1269226-93-8)

The compound (1-ethyl-1H-indazol-3-yl)methylamine hydrochloride (CAS: 1269226-93-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indazole core and ethylamine hydrochloride moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that (1-ethyl-1H-indazol-3-yl)methylamine hydrochloride exhibits inhibitory activity against specific kinase targets, suggesting its utility in targeted therapy. Researchers have employed high-throughput screening and molecular docking techniques to elucidate its binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution characteristics, with moderate metabolic stability. These findings are crucial for determining the compound's suitability for further preclinical and clinical development. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been utilized to quantify the compound and its metabolites in biological matrices.

The synthesis of (1-ethyl-1H-indazol-3-yl)methylamine hydrochloride has also been optimized in recent research. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are expected to facilitate the compound's availability for further studies and potential commercialization. Researchers have highlighted the importance of scalable and cost-effective synthesis methods to meet the growing demand for this compound in drug discovery programs.

Furthermore, the safety and toxicological profile of (1-ethyl-1H-indazol-3-yl)methylamine hydrochloride have been evaluated in recent preclinical studies. Acute and subchronic toxicity assessments have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These results support the compound's potential progression to clinical trials, pending further validation. However, researchers emphasize the need for comprehensive long-term toxicity studies to ensure its safety in human applications.

In conclusion, (1-ethyl-1H-indazol-3-yl)methylamine hydrochloride (CAS: 1269226-93-8) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its demonstrated kinase inhibitory activity, favorable pharmacokinetic properties, and optimized synthesis routes underscore its potential for therapeutic development. Future research should focus on expanding its mechanistic understanding, exploring additional therapeutic indications, and advancing its clinical translation. The ongoing studies on this compound highlight its significance in addressing unmet medical needs and advancing drug discovery efforts.